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Compound of Interest

Compound Name: Adipic acid-d8

Cat. No.: B3044178 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for the safe disposal of

Adipic acid-d8, a deuterated form of adipic acid. While the deuteration has a negligible effect

on its chemical properties for disposal purposes, all safety precautions applicable to adipic acid

must be strictly followed.

Safety First: Understanding the Hazards
Adipic acid is a combustible solid that can cause serious eye damage and is harmful to aquatic

life.[1][2] It is crucial to handle this compound in a well-ventilated area and wear appropriate

personal protective equipment (PPE).[3][4] The primary hazards include the potential for dust

explosion and irritation to the eyes and respiratory system.[3][5]

Personal Protective Equipment (PPE)
Before handling Adipic acid-d8, ensure the following personal protective equipment is worn:
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PPE Category Recommended Equipment

Eye/Face Protection Safety glasses with side-shields or goggles.[4]

Skin Protection
Protective gloves (e.g., nitrile rubber), lab coat,

and closed-toe shoes.

Respiratory Protection
A NIOSH-approved respirator with a particulate

filter may be necessary if dust is generated.[4]

Physical and Chemical Properties
Understanding the properties of Adipic acid-d8 is essential for its safe handling and disposal.

The data presented below is for adipic acid, which is chemically analogous to its deuterated

form.

Property Value

Appearance White crystalline solid[1][3]

Odor Odorless[1][3][5]

Melting Point 152 °C[5]

Boiling Point 337.5 °C[3]

Density 1.36 g/cm³ at 25 °C[1][3]

Flash Point 196 °C[5]

Auto-ignition Temperature >400 °C[5]

Step-by-Step Disposal Procedure
In the event of a spill or for the disposal of unused Adipic acid-d8, follow these steps

meticulously:

Initial Response and Spill Containment:

Evacuate non-essential personnel from the immediate area.
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Eliminate all ignition sources as adipic acid dust can be explosive.[3]

Ensure the area is well-ventilated.

Cleanup:

For small spills, carefully sweep up the solid material.[3] Avoid generating dust. A dust-

suppressing spray may be used.

Place the collected material into a suitable, clearly labeled, and closed container for

disposal.[4][6]

Decontamination:

Clean the spill area with soap and water.

Collect all cleaning materials and contaminated PPE for disposal in the same manner as

the chemical waste.

Waste Disposal:

Dispose of the waste in accordance with all applicable federal, state, and local

environmental regulations.[7]

It is highly recommended to contact a licensed professional waste disposal service to

manage the disposal of this material.[2][7]

Do not allow the substance to enter drains or waterways to prevent environmental

contamination.[3][4][6]

Experimental Protocols
Disposal procedures are operational and do not involve experimental protocols. Adherence to

the safety and disposal steps outlined above is critical.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Adipic acid-d8.
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Adipic Acid-d8 Disposal Workflow

Start: Adipic Acid-d8 for Disposal

Spill or Unused Material

Assess Situation
(Quantity, Location)

Wear Appropriate PPE
(Gloves, Goggles, etc.)

Contain Spill / Secure Container

Clean Up Spill
(Sweep, Avoid Dust)

Package Waste in Labeled Container

Decontaminate Area and Equipment

Contact Licensed Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Adipic acid-d8.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3044178?utm_src=pdf-body-img
https://www.benchchem.com/product/b3044178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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